Cas no 2167240-03-9 (6-bromo-1-methyl-1H-indole-3-sulfonyl chloride)

• Product Name: 6-bromo-1-methyl-1H-indole-3-sulfonyl chloride
• CAS No: 2167240-03-9
• MF: C₉H₇BrClNO₂S
• MW: 308.579379320145
• CID: 5995642
• PubChem ID: 165509093
• Update Time: 2025-08-04

6-bromo-1-methyl-1H-indole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-methyl-1H-indole-3-sulfonyl chloride
• 1H-Indole-3-sulfonyl chloride, 6-bromo-1-methyl-
• EN300-1275569
• 2167240-03-9

• Inchi： 1S/C9H7BrClNO2S/c1-12-5-9(15(11,13)14)7-3-2-6(10)4-8(7)12/h2-5H,1H3
• InChI Key： OEXBRLXUFWTBKF-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC(Br)=C2)C(S(Cl)(=O)=O)=C1

Computed Properties

• Exact Mass: 306.90694g/mol
• Monoisotopic Mass: 306.90694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.78±0.1 g/cm3(Predicted)
• Boiling Point: 433.5±25.0 °C(Predicted)

Additional information on 6-bromo-1-methyl-1H-indole-3-sulfonyl chloride

Introduction to 6-bromo-1-methyl-1H-indole-3-sulfonyl chloride (CAS No. 2167240-03-9)

6-bromo-1-methyl-1H-indole-3-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 2167240-03-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of indole derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a bromo substituent at the 6-position and a sulfonyl chloride group at the 3-position of the indole core, make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The sulfonyl chloride functional group in 6-bromo-1-methyl-1H-indole-3-sulfonyl chloride is particularly noteworthy, as it facilitates various transformations that are essential for constructing more complex molecular architectures. Sulfonyl chlorides are known for their reactivity in nucleophilic substitution reactions, allowing for the introduction of different substituents at strategic positions within the molecule. This property makes it an indispensable tool in the synthesis of heterocyclic compounds, which are the backbone of many modern pharmaceuticals.

The bromo substituent at the 6-position of the indole ring adds another layer of utility to this compound. Bromine is a halogen that can participate in various chemical reactions, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many bioactive molecules. The combination of a sulfonyl chloride group and a bromo substituent in 6-bromo-1-methyl-1H-indole-3-sulfonyl chloride thus provides a versatile platform for further functionalization and derivatization.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. Indoles are known to exhibit properties such as antimicrobial, anti-inflammatory, antioxidant, and anticancer effects. The structural motif of 6-bromo-1-methyl-1H-indole-3-sulfonyl chloride aligns well with these pharmacophores, making it a compelling candidate for drug discovery efforts. Researchers have been exploring its potential as a precursor for synthesizing novel therapeutic agents targeting various diseases.

One of the most exciting areas of research involving 6-bromo-1-methyl-1H-indole-3-sulfonyl chloride is its application in designing small-molecule inhibitors for enzymes involved in cancer metabolism. Cancer cells often exhibit altered metabolic pathways that can be exploited to develop targeted therapies. For instance, indole derivatives have shown promise in inhibiting enzymes such as IDH (Isocitrate Dehydrogenase) and PDE4 (Phosphodiesterase 4), which play crucial roles in cancer cell metabolism and survival. The unique reactivity of 6-bromo-1-methyl-1H-indole-3-sulfonyl chloride allows chemists to modify its structure to develop more potent and selective inhibitors.

Another emerging field where this compound has found utility is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of misfolded proteins and oxidative stress. Indole derivatives have demonstrated neuroprotective properties by mitigating oxidative damage and modulating neurotransmitter systems. The synthesis of novel indole-based compounds using 6-bromo-1-methyl-1H-indole-3-sulfonyl chloride as a starting material holds great promise for developing new treatments for these debilitating conditions.

The synthetic utility of 6-bromo-1-methyl-1H-indole-3-sulfonyl chloride extends beyond pharmaceutical applications. It serves as a key intermediate in materials science, particularly in the synthesis of organic semiconductors and luminescent materials. The indole core is known to contribute to electron delocalization and conjugation, making it an attractive building block for organic electronic devices. Researchers have been exploring its potential in developing novel light-emitting diodes (LEDs) and organic photovoltaic cells.

In conclusion, 6-bromo-1-methyl-1H-indole-3-sulfonyl chloride (CAS No. 2167240-03-9) is a multifaceted compound with significant potential across various domains of chemistry and biology. Its unique structural features make it an invaluable tool for synthetic chemists, while its biological activities position it as a promising candidate for drug discovery efforts. As research continues to uncover new applications for this compound, its importance is likely to grow even further.